Ribocil-C

• CAS No.: 1825355-56-3
• Product Name: Ribocil-C
• Molecular Formula: C21H21N7OS
• Molecular Weight: 419.507
• IUPAC Name: 2-[(3S)-1-[(1-pyrimidin-2-ylimidazol-4-yl)methyl]piperidin-3-yl]-4-thiophen-2-yl-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C21H21N7OS/c29-19-10-17(18-5-2-9-30-18)25-20(26-19)15-4-1-8-27(11-15)12-16-13-28(14-24-16)21-22-6-3-7-23-21/h2-3,5-7,9-10,13-15H,1,4,8,11-12H2,(H,25,26,29)/t15-/m0/s1
• Standard InChIKey: UVDVCDUBJWYRJW-HNNXBMFYSA-N
• SMILES: C1CC(CN(C1)CC2=CN(C=N2)C3=NC=CC=N3)C4=NC(=CC(=O)N4)C5=CC=CS5
• Appearance: Solid powder
• Description: Ribocil-C is a novel potent inhibitor of bacterial riboflavin riboswitches.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ribocil-C
• Reference: 1: Krajewski SS, Ignatov D, Johansson J. Two Are Better Than One: Dual Targeting of Riboswitches by Metabolite Analogs. Cell Chem Biol. 2017 May 18;24(5):535-537. doi: 10.1016/j.chembiol.2017.05.004. PubMed PMID: 28525764.; 2: Wang H, Mann PA, Xiao L, Gill C, Galgoci AM, Howe JA, Villafania A, Barbieri CM, Malinverni JC, Sher X, Mayhood T, McCurry MD, Murgolo N, Flattery A, Mack M, Roemer T. Dual-Targeting Small-Molecule Inhibitors of the Staphylococcus aureus FMN Riboswitch Disrupt Riboflavin Homeostasis in an Infectious Setting. Cell Chem Biol. 2017 May 18;24(5):576-588.e6. doi: 10.1016/j.chembiol.2017.03.014. Epub 2017 Apr 20. PubMed PMID: 28434876.
• PubChem Compound: 136981150
• Last Modified: Nov 11 2021